Diacetyloxylead;trihydrate

Diacetyloxylead trihydrate (Lead(II) acetate trihydrate, CAS 6080-56-4) is a highly soluble, low-melting coordination polymer utilized extensively as a primary lead source in advanced materials synthesis. Unlike standard lead halides, it offers exceptional solubility in a broad range of polar solvents, facilitating scalable liquid-phase deposition [1]. Its primary industrial and research value lies in its role as a precursor for organic-inorganic perovskite photovoltaics and colloidal nanomaterials, where the acetate ligand provides distinct kinetic advantages during crystallization and thermal decomposition compared to halide or nitrate counterions [1].

Substituting lead acetate trihydrate with common alternatives like lead(II) iodide (PbI2), lead(II) chloride (PbCl2), or lead(II) nitrate introduces severe processability bottlenecks. Lead halides exhibit lower solubility in environmentally benign solvents, often necessitating highly toxic, high-boiling-point coordinating solvents like DMF or DMSO [1]. Furthermore, during thin-film crystallization, halide precursors leave behind stable byproducts that require prolonged, high-temperature annealing to remove, often resulting in rough, pinhole-riddled morphologies with high defect densities [2]. Lead nitrate, while soluble, introduces strong oxidative behavior that can degrade organic components in hybrid perovskite syntheses. The acetate ligand uniquely circumvents these issues by forming highly volatile byproducts that sublime rapidly at low temperatures, ensuring dense, defect-free film formation [2].

Byproduct Volatility and Low-Temperature Processing

During the synthesis of methylammonium lead iodide (MAPbI3) perovskites, the choice of lead precursor dictates the thermal budget required to remove organic byproducts. When using lead acetate trihydrate, the reaction with methylammonium iodide (MAI) produces methylammonium acetate (MAAc). MAAc sublimes rapidly at approximately 88.5 °C, allowing for complete conversion and byproduct removal with low-temperature annealing (≤100 °C) in under 5 minutes [1]. In contrast, lead chloride (PbCl2) precursors generate methylammonium chloride (MACl), which requires significantly longer annealing times (often >120 minutes) and higher temperatures to sublime, increasing thermal stress on the substrate [1].

Enables rapid, low-temperature roll-to-roll manufacturing of perovskite devices on thermally sensitive flexible polymer substrates.

Defect Suppression and Open-Circuit Voltage (Voc) Enhancement

The rapid crystallization kinetics enabled by the lead acetate trihydrate precursor directly translate to superior optoelectronic performance in planar heterojunction solar cells. Because the acetate route yields ultrasmooth, pinhole-free films with fewer grain boundary defects, devices exhibit significantly reduced non-radiative recombination [1]. Quantitative benchmarking demonstrates that MAPbI3 cells fabricated via the Pb(Ac)2·3H2O route achieve an average open-circuit voltage (Voc) of 0.99 V. In direct comparison, devices fabricated using standard PbCl2 or PbI2 precursors under identical architectures yield substantially lower average Voc values of 0.88 V and 0.85 V, respectively[1].

Higher Voc directly correlates to lower trap-state densities, making this precursor essential for maximizing power conversion efficiency in commercial photovoltaics.

Solvent Compatibility and Scalable Coating

A major procurement barrier for lead halide precursors is their reliance on toxic, high-boiling-point solvents like N,N-dimethylformamide (DMF). Lead acetate trihydrate exhibits superior solubility profiles, allowing it to be dissolved in lower-boiling-point, less toxic solvents such as methanol or isopropanol[1]. This high solubility enables scalable deposition techniques like dip coating and inkjet printing under near-ambient conditions. Studies show that PbAc2 solutions can achieve the necessary concentrations for uniform 40–230 nm thin film deposition without the solvent-evaporation bottlenecks associated with PbI2 in DMF, leading to highly reproducible surface coverage on scalable substrates [1].

Eliminates the need for highly toxic industrial solvents, drastically reducing environmental compliance costs and accelerating drying times in large-area manufacturing.

High-Efficiency Planar Perovskite Solar Cells (PSCs)

The primary choice for one-step solution-processed MAPbI3 active layers, specifically where ultrasmooth, pinhole-free morphology and maximized open-circuit voltage are required for high power conversion efficiency [1].

Flexible Optoelectronics Manufacturing

Ideal for roll-to-roll processing on PET or other polymer substrates due to the low-temperature (<100 °C) sublimation of the acetate byproducts, preventing thermal degradation or substrate deformation [1].

Large-Area Dip-Coated Photovoltaics

Selected over lead halides when transitioning from lab-scale spin coating to industrial dip-coating or inkjet printing, as it permits the use of volatile, less toxic solvents like methanol to accelerate drying times[2].